Cas no 1002761-99-0 (3-Amino-4-bromo-5-methylbenzonitrile)
1002761-99-0 structure
Product Name:3-Amino-4-bromo-5-methylbenzonitrile
CAS No:1002761-99-0
MF:C8H7BrN2
MW:211.058580636978
CID:2431834
Update Time:2023-08-07
3-Amino-4-bromo-5-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-AMINO-4-BROMO-5-METHYLBENZONITRILE
- 3-Amino-4-bromo-5-methylbenzonitrile
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- Inchi: 1S/C8H7BrN2/c1-5-2-6(4-10)3-7(11)8(5)9/h2-3H,11H2,1H3
- InChI Key: HXHUNOWRVCNLIF-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C#N)=CC=1C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- XLogP3: 2
- Topological Polar Surface Area: 49.8
3-Amino-4-bromo-5-methylbenzonitrile Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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